![molecular formula C17H12ClF3N2OS B2891379 (E)-2-((4-chlorophenyl)imino)-5-(3-(trifluoromethyl)benzyl)thiazolidin-4-one CAS No. 301687-72-9](/img/structure/B2891379.png)
(E)-2-((4-chlorophenyl)imino)-5-(3-(trifluoromethyl)benzyl)thiazolidin-4-one
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Description
(E)-2-((4-chlorophenyl)imino)-5-(3-(trifluoromethyl)benzyl)thiazolidin-4-one is a compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of thiazolidinones, which are known for their diverse biological activities.
Scientific Research Applications
- Thiazolidinone derivatives, including this compound, have shown potential as antitumor agents. Researchers investigate their ability to inhibit cancer cell growth, induce apoptosis, and interfere with tumor angiogenesis .
- Thiazolidinones possess anti-inflammatory effects by modulating cytokines, chemokines, and inflammatory mediators. This compound may be relevant in conditions like rheumatoid arthritis and inflammatory bowel diseases .
- Researchers evaluate the antibacterial potential of thiazolidinone derivatives against both Gram-positive and Gram-negative bacteria. This compound’s structure may contribute to its efficacy .
- Thiazolidinones exhibit antiviral activity against various viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). Their mechanism involves inhibition of viral enzymes and replication processes .
- Oxidative stress contributes to various diseases. Thiazolidinone derivatives, including this compound, demonstrate antioxidant properties by scavenging free radicals and protecting cellular components .
- Thiazolidinones are known for their insulin-sensitizing effects. This compound may enhance glucose uptake and improve insulin resistance in diabetes .
Anticancer Research
Anti-inflammatory Properties
Antibacterial Activity
Antiviral Applications
Antioxidant Potential
Diabetes and Insulin Sensitization
properties
IUPAC Name |
2-(4-chlorophenyl)imino-5-[[3-(trifluoromethyl)phenyl]methyl]-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12ClF3N2OS/c18-12-4-6-13(7-5-12)22-16-23-15(24)14(25-16)9-10-2-1-3-11(8-10)17(19,20)21/h1-8,14H,9H2,(H,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGJFLAHLODASKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)CC2C(=O)NC(=NC3=CC=C(C=C3)Cl)S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12ClF3N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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